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1.0 Introduction

Metomidate hydrochloride is an imidazole-based, non-barbiturate hypnotic drug widely
recognized for its efficacy as a sedative and anesthetic in various fish species.[1] Marketed
under trade names such as Aquacalm™, it is utilized to mitigate stress and physical injury
during common aquaculture procedures like handling, grading, and transportation.[2][3] Unlike
some other anesthetics, metomidate has the unique property of suppressing the production of
cortisol, the primary stress hormone in fish, making it particularly valuable for minimizing the
physiological impacts of stressful events.[3][4] This document provides detailed application
notes, experimental protocols, and quantitative data summaries for the use of metomidate in
fish.

2.0 Mechanism of Action

Metomidate hydrochloride is a rapid-acting hypnotic agent that is absorbed through the gills
and acts on the central nervous system to induce sedation or anesthesia.[5] Its primary
advantage over many other anesthetics is its ability to inhibit cortisol synthesis.[6] This is
achieved by blocking the action of adrenocorticotropic hormone (ACTH) and directly interfering
with the cortisol synthesis pathway.[4] Specifically, metomidate and its parent compound,
etomidate, are known to be potent and direct inhibitors of the enzyme 11-beta-hydroxylase,
which is critical for the conversion of 11-deoxycortisol to cortisol in the adrenal cortex (or
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interrenal gland in fish).[4][7] This targeted inhibition prevents the sharp rise in plasma cortisol
typically associated with handling and transport stress.[8]
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Metomidate's inhibition of the cortisol synthesis pathway.

3.0 Applications

Metomidate is primarily used for:

e Sedation during transport: Minimizes physical activity, reduces oxygen consumption,
decreases waste production, and prevents self-injury.[1] Sedation is particularly beneficial for
long-duration transport (up to 24 hours).[9]

e Anesthesia for handling and minor procedures: Allows for detailed examinations,
measurements, and minor surgical interventions by inducing a deeper state of
immobilization.[2] Anesthetic exposures should generally not exceed 60 minutes.[2][9]

o Stress reduction in research: By preventing a cortisol spike, it allows for the collection of
baseline physiological data and the study of other stress pathways without the confounding
variable of cortisol.[6]

4.0 Data Presentation: Efficacy and Dosage

The effectiveness of metomidate is species-specific and influenced by water quality
parameters such as pH and temperature.[10][11] Lower doses generally result in longer
induction times but faster recovery.[10]

Table 1: Recommended Concentrations for Sedation and Anesthesia

o Concentration Target Species
Application Reference
Range (mgI/L) Class
Sedation 0.1-1.0 Ornamental Finfish  [5]
Anesthesia 1.0-10.0 Ornamental Finfish [5]
General
Sedation (Transport) 0.25-1.0 Aquarium/Non-food [2]
fish

| Anesthesia (Handling) | 5.0 - 10.0 | General Aquarium/Non-food fish |[2] |
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Table 2: Species-Specific Efficacy Data for Transportation and Handling

Concentration

Species Application Key Findings Reference
(mglL)
Convict Reduced
Cichlid mortality to 0%
(Cichlasoma 1.0 24-h Transport and increased [1]1[12]
nigrofasciatum saleable fish
) to 91.7%.
No significant
Black Molly .
- beneficial or
(Poecilia 0.2-1.0 24-h Transport ] [1][12]
negative effect
sphenops)
detected.
Significantly
) lower plasma
Atlantic Salmon )
1.0 2-h Transport cortisol levels [13]
(Salmo salar)
after a 48-h
recovery.
Effective
Channel Catfish induction; cortisol
(Ictalurus 6.0 Anesthesia levels remained [14]
punctatus) at baseline for 30
min.

Cortisol levels
were significantly

Koi 3.0-4.0 Transport lower [81[15]
immediately

post-transport.

Mean recovery

) time was 5.0
Rainbow Trout )
) ] minutes, longer
(Oncorhynchus Varies Sedation [3]
) than AQUI-

mykiss)
S®20E or
Tricaine-STM.
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| Goldfish (Carassius auratus) | 20.0 | Anesthesia (at pH 6.2) | Reliably anesthetized, but did
not survive 30 mg/L induction. |[11] |

5.0 Experimental Protocols
5.1 Protocol for Sedation during Fish Transport
This protocol is adapted from studies on ornamental fish transport.[1][12]

Objective: To sedate fish to minimize stress and mortality during simulated or actual transport
for up to 24 hours.

Materials:

o Metomidate hydrochloride (e.g., Aquacalm™) powder.[2]
e Accurate weighing scale (milligram sensitivity).

e Transport bags or containers.

e Source water (matching the fish's current housing).

e Aeration or pure oxygen supply.

o Separate recovery tank with clean, well-aerated water.
Procedure:

o Dose Calculation: Determine the volume of water in the transport container. Calculate the
mass of metomidate needed to achieve the target concentration (e.g., 1.0 mg/L for convict
cichlids).[1] For a 10-liter container at 1.0 mg/L, 10 mg of metomidate is required.

o Stock Solution Preparation: For accuracy, create a concentrated stock solution. For example,
dissolve 100 mg of metomidate in 100 mL of source water to create a 1 mg/mL solution.

o Treatment Bath Preparation: Add the calculated volume of the stock solution to the transport
container and mix thoroughly to ensure even distribution.
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Fish Acclimation: Gently transfer the fish into the metomidate-treated water.

Monitoring: Observe the fish for the desired level of sedation. Lightly sedated fish may show
reduced activity and a slight loss of equilibrium but should maintain opercular movement.[9]

Transport: Seal the container (e.g., bag with an oxygen headspace) and proceed with
transport. Do not exceed 24 hours of exposure.[9]

Recovery: Upon arrival, transfer the fish to a recovery tank with clean, well-oxygenated water
free of metomidate. Monitor until normal swimming behavior and equilibrium are restored,

which typically occurs within 20 to 90 minutes.[2]

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1676513?utm_src=pdf-body
https://www.fda.gov/animal-veterinary/minor-useminor-species/product-label-aquacalm
https://www.fda.gov/animal-veterinary/minor-useminor-species/product-label-aquacalm
https://www.benchchem.com/product/b1676513?utm_src=pdf-body
https://www.drugs.com/vet/aquacalm-can.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Start: Prepare for Transport

1. Calculate Required Dose
(e.g., 0.1-1.0 mg/L)

l

2. Prepare Medicated
Transport Water

l

3. Introduce Fish to
Medicated Water

l

4. Monitor for Sedation
(Reduced Activity)

5. Seal Container & Transport

(Max 24 hours)

6. Transfer to Clean
Recovery Tank

l

7. Monitor Until Normal
(20-90 min)

End: Procedure Complete

Click to download full resolution via product page

Workflow for fish transportation using metomidate sedation.
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5.2 Protocol for Anesthesia for Handling and Minor Procedures

This protocol is a general guide based on recommended anesthetic concentrations.[2][5]

Objective: To induce a surgical plane of anesthesia for short-term handling, examination, or

minor procedures (not to exceed 60 minutes).

Materials:

Metomidate hydrochloride.

Induction tank/container.

Handling surface or surgical platform.

Water pump or aerator for maintenance (if needed).

Clean, well-aerated recovery tank.

Monitoring equipment (e.g., stopwatch).

Procedure:

Preparation: Prepare an induction bath with the appropriate anesthetic concentration (e.g., 5-
10 mg/L).[2] Ensure the water temperature and pH match the source tank.[9] Prepare the
recovery tank.

Induction: Place the fish in the induction bath. Monitor closely. Anesthetized fish will
completely lose equilibrium and cease swimming motion.[2] Induction time can range from
under 90 seconds to several minutes depending on the dose and species.[10] Some
transient muscle spasms may occur.[2]

Procedure: Once the desired plane of anesthesia is reached, remove the fish and perform
the procedure. For procedures lasting more than a few minutes out of water, ensure the gills
are kept moist with either a maintenance dose of anesthetic solution or clean water.

Monitoring during Anesthesia: Continuously monitor opercular (gill cover) movement. A slow,
regular rhythm indicates a stable anesthetic plane. Cessation of opercular movement is a
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sign of overdose, and the fish should be moved to the recovery tank immediately.

o Recovery: After the procedure, place the fish in the recovery tank. Support the fish upright if
necessary, gently moving it through the water to encourage ventilation over the gills.
Recovery to normal equilibrium typically takes 20 to 90 minutes.[2] Do not repeat anesthesia
within 24 hours.[2]

6.0 Important Considerations and Contraindications

e Species Variability: Efficacy and safety margins vary significantly between species.[11]
Always conduct preliminary trials with a small number of fish when working with a new
species.

o Water Quality: Metomidate is more effective in alkaline water and at higher temperatures.
[10] Its use is contraindicated in fish acclimated to highly acidic waters.[2][11]

 Air-Breathing Fish: Do not use in species that rely on accessory air-breathing organs (e.g.,
some gouramis, catfish), as complete anesthesia can lead to high mortality.[2][9]

e Larval Fish: Larval stages may be more sensitive or show high mortality.[16]

o Regulatory Status: Metomidate (Aquacalm™) is an FDA Indexed product for ornamental
finfish in the U.S., meaning it can be legally marketed for this use.[3] It is nhot approved for
use in fish intended for human consumption.[2][9]

o Side Effects: Hyperexcitability during recovery and transient muscle twitching during
induction have been reported.[2][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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